![molecular formula C12H15N3O2S B5035366 N,3,5-trimethyl-N-phenyl-1H-pyrazole-4-sulfonamide](/img/structure/B5035366.png)
N,3,5-trimethyl-N-phenyl-1H-pyrazole-4-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,3,5-trimethyl-N-phenyl-1H-pyrazole-4-sulfonamide (TPS) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. TPS is a sulfonamide-based compound that has shown promising results in the field of medicinal chemistry, particularly in the development of drugs for the treatment of various diseases.
Mechanism of Action
The mechanism of action of N,3,5-trimethyl-N-phenyl-1H-pyrazole-4-sulfonamide involves the inhibition of enzymes such as carbonic anhydrase. This compound binds to the active site of the enzyme, preventing it from carrying out its normal function. This inhibition leads to a decrease in the activity of the enzyme, which can have various physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are varied and depend on the specific enzyme that is inhibited. This compound has been shown to have anti-inflammatory effects by inhibiting the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators. This compound has also been found to have anti-tumor effects by inhibiting the activity of enzymes such as carbonic anhydrase IX, which is overexpressed in various types of cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of N,3,5-trimethyl-N-phenyl-1H-pyrazole-4-sulfonamide is its ease of synthesis, which makes it readily available for use in laboratory experiments. This compound has also been found to be stable under various conditions, which makes it suitable for use in a wide range of experimental settings. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in some experimental settings.
Future Directions
There are many potential future directions for the study of N,3,5-trimethyl-N-phenyl-1H-pyrazole-4-sulfonamide. One area of research could focus on the development of this compound-based drugs for the treatment of various diseases such as cancer, inflammation, and metabolic disorders. Another area of research could focus on the optimization of the synthesis method for this compound to improve its yield and purity. Additionally, the study of the mechanism of action of this compound could provide valuable insights into the regulation of various enzymes in the body.
Synthesis Methods
The synthesis of N,3,5-trimethyl-N-phenyl-1H-pyrazole-4-sulfonamide involves the reaction of 3,5-dimethyl-1H-pyrazole with phenylsulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with N-methylmorpholine to yield this compound. The synthesis of this compound is a straightforward process that yields a high-quality product.
Scientific Research Applications
N,3,5-trimethyl-N-phenyl-1H-pyrazole-4-sulfonamide has been extensively studied for its potential applications in medicinal chemistry. It has been shown to have potent inhibitory activity against various enzymes such as carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. This compound has also been found to have anti-inflammatory and anti-tumor properties. These properties make it a promising candidate for the development of drugs for the treatment of various diseases such as cancer, inflammation, and metabolic disorders.
Properties
IUPAC Name |
N,3,5-trimethyl-N-phenyl-1H-pyrazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O2S/c1-9-12(10(2)14-13-9)18(16,17)15(3)11-7-5-4-6-8-11/h4-8H,1-3H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQDCSIXZWMJKGD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1)C)S(=O)(=O)N(C)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.